Cas no 149428-73-9 (4-methoxy-3-(2-phenylethoxy)benzaldehyde)

• Product Name: 4-methoxy-3-(2-phenylethoxy)benzaldehyde
• CAS No: 149428-73-9
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 1029213
• PubChem ID: 21716381
• Update Time: 2025-07-16

4-methoxy-3-(2-phenylethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-phenethoxybenzaldehyde
• 4-methoxy-3-(2-phenylethoxy)benzaldehyde
• 4-Methoxy-3-(phenethyloxy)benzaldehyde
• 4-methoxy-3-(2-phenylethoxy)-benzaldehyde
• 149428-73-9
• 4-Methoxy-3-phenethoxybenzaldehyde;4-Methoxy-3-(2-phenylethoxy)benzaldehyde;Benzaldehyde,4-methoxy-3-(2-phenylethoxy)-
• DB-349458
• SCHEMBL6229249
• DTXSID00617273
• BJNXXMONEKTFJC-UHFFFAOYSA-N
• 4-methoxy-3-(2-phenylethoxy)benzaldehyde, AldrichCPR
• AKOS000202026
• CS-0446883
• Benzaldehyde, 4-methoxy-3-(2-phenylethoxy)-
• A808891

• Inchi： 1S/C16H16O3/c1-18-15-8-7-14(12-17)11-16(15)19-10-9-13-5-3-2-4-6-13/h2-8,11-12H,9-10H2,1H3
• InChI Key： BJNXXMONEKTFJC-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C=CC=1OC)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.10998
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-methoxy-3-(2-phenylethoxy)benzaldehyde

Professional Introduction to 4-methoxy-3-(2-phenylethoxy)benzaldehyde (CAS No. 149428-73-9)

4-methoxy-3-(2-phenylethoxy)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 149428-73-9, is a significant organic compound with a rich structural framework that has garnered attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a benzaldehyde core substituted with methoxy and phenylethoxy groups. Such structural motifs are frequently explored in medicinal chemistry due to their potential bioactivity and diverse pharmacological applications.

The molecular structure of 4-methoxy-3-(2-phenylethoxy)benzaldehyde consists of a benzene ring substituted at the 4-position with a methoxy group (-OCH₃) and at the 3-position with a 2-phenylethoxy group (-OCH₂CH₂C₆H₅). This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel therapeutic agents. The presence of both electron-donating (methoxy) and electron-withdrawing (phenylethoxy) groups allows for fine-tuning of the compound's reactivity and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic aldehydes, particularly those with substituted methoxy and phenylethoxy groups. These compounds have been investigated for their roles in modulating various biological pathways, including enzyme inhibition, receptor binding, and antioxidant activity. For instance, derivatives of benzaldehyde have shown promise in treating neurological disorders, inflammation, and infectious diseases. The specific substitution pattern in 4-methoxy-3-(2-phenylethoxy)benzaldehyde makes it an intriguing candidate for further pharmacological investigation.

One of the most compelling aspects of 4-methoxy-3-(2-phenylethoxy)benzaldehyde is its utility as a key intermediate in the synthesis of more complex pharmacophores. The aldehyde functional group (-CHO) provides a reactive site for further chemical modifications, enabling the construction of heterocyclic compounds, peptidomimetics, and other bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and autoimmune disorders.

Recent studies have highlighted the synthetic versatility of 4-methoxy-3-(2-phenylethoxy)benzaldehyde in constructing bioactive scaffolds. For example, researchers have employed palladium-catalyzed cross-coupling reactions to introduce additional substituents at strategic positions on the benzene ring. These modifications have led to the discovery of compounds with enhanced binding affinity and improved pharmacokinetic profiles. Such advances underscore the importance of 4-methoxy-3-(2-phenylethoxy)benzaldehyde as a building block in drug discovery efforts.

The pharmacological evaluation of 4-methoxy-3-(2-phenylethoxy)benzaldehyde has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary investigations have indicated that this compound may exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases like neurodegenerative disorders.

Another area of interest is the antimicrobial activity of 4-methoxy-3-(2-phenylethoxy)benzaldehyde. Given the rise of antibiotic-resistant pathogens, there is an urgent need for novel antimicrobial agents. The structural features of this compound make it a suitable candidate for developing new antimicrobial drugs. Preliminary screenings have shown that derivatives of benzaldehyde can disrupt bacterial cell membranes and inhibit essential metabolic processes, offering a promising avenue for combating infections caused by multidrug-resistant bacteria.

The synthesis of 4-methoxy-3-(2-phenyleth oxy)benzaldehyde can be achieved through several routes, each offering distinct advantages depending on scalability and purity requirements. One common approach involves the formylation of a suitable precursor using Vilsmeier-Haack conditions or directed ortho-metalation followed by alkylation and oxidation. These synthetic strategies have been optimized to ensure high yields and minimal byproduct formation, making them suitable for industrial-scale production.

In conclusion,4-meth oxy -3-(2 -phen yle th oxy )ben zal de hyde (CAS No. 149428 -73 -9) represents a structurally interesting compound with significant potential in pharmaceutical research and drug development. Its unique substitution pattern provides opportunities for designing novel therapeutics targeting various diseases. As synthetic methodologies continue to evolve, researchers will undoubtedly explore new ways to harness the bioactivity of this compound and its derivatives. The ongoing investigation into its pharmacological properties underscores its importance as a valuable tool in medicinal chemistry.